Cas no 1356958-34-3 (1-bromo-4-ethynyl-2-methylbenzene)
1356958-34-3 structure
Product Name:1-bromo-4-ethynyl-2-methylbenzene
CAS No:1356958-34-3
MF:C9H7Br
MW:195.055881738663
MDL:MFCD26853876
CID:2619230
PubChem ID:104277760
Update Time:2023-11-19
1-bromo-4-ethynyl-2-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-4-ethynyl-2-methylbenzene
- CID 104277760
- Benzene, 1-bromo-4-ethynyl-2-methyl-
- 1-bromo-4-ethynyl-2-methylbenzene
-
- MDL: MFCD26853876
- Inchi: 1S/C9H7Br/c1-3-8-4-5-9(10)7(2)6-8/h1,4-6H,2H3
- InChI Key: BBTNVYGSRXLQSS-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C#C)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 228.3±33.0 °C(Predicted)
1-bromo-4-ethynyl-2-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B206455-250mg |
1-Bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 250mg |
$ 615.00 | 2022-06-07 | ||
| TRC | B206455-500mg |
1-Bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 500mg |
$ 1020.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D634424-1g |
1-Bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 1g |
$685 | 2024-08-03 | |
| Enamine | EN300-1912066-1g |
1-bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 1g |
$651.0 | 2023-09-17 | |
| Enamine | EN300-1912066-5g |
1-bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 5g |
$2702.0 | 2023-09-17 | |
| Enamine | EN300-1912066-10g |
1-bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 10g |
$5273.0 | 2023-09-17 | |
| Enamine | EN300-1912066-0.05g |
1-bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 0.05g |
$151.0 | 2023-09-17 | |
| Enamine | EN300-1912066-0.1g |
1-bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 0.1g |
$226.0 | 2023-09-17 | |
| Enamine | EN300-1912066-0.25g |
1-bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 0.25g |
$322.0 | 2023-09-17 | |
| Enamine | EN300-1912066-0.5g |
1-bromo-4-ethynyl-2-methylbenzene |
1356958-34-3 | 95% | 0.5g |
$508.0 | 2023-09-17 |
1-bromo-4-ethynyl-2-methylbenzene Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1356958-34-3 (1-bromo-4-ethynyl-2-methylbenzene) Related Products
- 292868-55-4(Benzene, 1-bromo-2-[(3-bromophenyl)ethynyl]-)
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- 886-33-9(Benzene, 1-bromo-2-[(4-bromophenyl)ethynyl]-)
- 766-96-1(4-Bromophenylacetylene)
- 947546-75-0(2-bromo-1-ethynyl-4-methylbenzene)
- 625389-87-9(Benzene, 1,4-dibromo-2,5-bis[(2-bromophenyl)ethynyl]-)
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- 38399-13-2(Bis(2-bromophenyl)acetylene)
- 766-46-1(2-Bromophenylacetylene)
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